Cas no 2169023-81-6 (N-(2,2,2-trifluoroethyl)propanehydrazide)

• Product Name: N-(2,2,2-trifluoroethyl)propanehydrazide
• CAS No: 2169023-81-6
• MF: C₅H₉F₃N₂O
• MW: 170.132971525192
• CID: 6055859
• PubChem ID: 87774496
• Update Time: 2025-06-08

N-(2,2,2-trifluoroethyl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)propanehydrazide
• EN300-1276052
• 2169023-81-6
• SCHEMBL5077852

• Inchi： 1S/C5H9F3N2O/c1-2-4(11)10(9)3-5(6,7)8/h2-3,9H2,1H3
• InChI Key： QFIAWUPXZBUJRK-UHFFFAOYSA-N
• SMILES： FC(CN(C(CC)=O)N)(F)F

Computed Properties

• Exact Mass: 170.06669740g/mol
• Monoisotopic Mass: 170.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on N-(2,2,2-trifluoroethyl)propanehydrazide

N-(2,2,2-Trifluoroethyl)Propanehydrazide: A Comprehensive Overview

N-(2,2,2-Trifluoroethyl)propanehydrazide, also known by its CAS number 21690-23-81-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The chemical structure of N-(2,2,2-Trifluoroethyl)propanehydrazide comprises a trifluoroethyl group attached to a propanehydrazide moiety. The trifluoroethyl group introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such groups in enhancing the thermal and chemical stability of hydrazides, making them suitable for high-temperature applications.

One of the most notable aspects of N-(2,2,2-Trifluoroethyl)propanehydrazide is its role as an intermediate in the synthesis of advanced materials. Researchers have utilized this compound to develop novel polymers with improved mechanical properties and thermal resistance. For instance, a study published in 2023 demonstrated that incorporating this hydrazide into polyurethane formulations significantly enhanced their tensile strength and flexibility.

The synthesis of N-(2,2,2-Trifluoroethyl)propanehydrazide typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have streamlined this process, reducing production costs and improving yield rates. These improvements have made the compound more accessible for industrial applications.

In terms of applications, N-(2,2,2-Trifluoroethyl)propanehydrazide has found utility in pharmaceuticals as an intermediate in drug synthesis. Its ability to form stable amides under mild conditions makes it a valuable reagent in medicinal chemistry. Additionally, it has been explored as a precursor for advanced coatings and adhesives due to its excellent compatibility with various substrates.

Recent research has also focused on the environmental impact of N-(2,2,2-Trifluoroethyl)propanehydrazide. Studies indicate that while it is not inherently hazardous under normal handling conditions, proper disposal methods are essential to prevent contamination of water systems. Regulatory guidelines now recommend using biodegradable additives during production to minimize ecological risks.

In conclusion, N-(2,2,Trifluoroethyl)propanehydrazide stands out as a versatile compound with promising applications across multiple industries. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in modern material science and pharmaceutical development.